Oxybenzone Oxybenzone Oxybenzone pale-yellow solid organic compound that is readily soluble in most organic solvents. Oxybenzone belongs to the class of aromatic ketones known as benzophenones. It is a component of many sunscreen lotions.
Brand Name: Vulcanchem
CAS No.: 131-57-7
Catalog No.: VC000295
InChI: 1S/C14H12O3/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9,15H,1H3
SMILES: O=C(C1=CC=C(OC)C=C1O)C2=CC=CC=C2
Molecular Formula: C14H12O3
Molecular Weight: 228.24

Oxybenzone

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CAS No.: 131-57-7

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Catalog No.: VC000295

Molecular Formula: C14H12O3

Molecular Weight: 228.24

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Oxybenzone - 131-57-7

CAS No. 131-57-7
Product Name Oxybenzone
Synonyms Oxybenzone, Eusolex 4360, Escalol 567, KAHSCREEN BZ-3, Benzophenone 3
Molecular Formula C14H12O3
Molecular Weight 228.24
InChI 1S/C14H12O3/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9,15H,1H3
InChIKey DXGLGDHPHMLXJC-UHFFFAOYSA-N
SMILES O=C(C1=CC=C(OC)C=C1O)C2=CC=CC=C2
Appearance Solid powder
Purity > 98%
Description Oxybenzone pale-yellow solid organic compound that is readily soluble in most organic solvents. Oxybenzone belongs to the class of aromatic ketones known as benzophenones. It is a component of many sunscreen lotions.
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